1-(4-ethoxyphenyl)-3-hydroxy-3-phenyl-2,3,6,7-tetrahydro-5H-imidazo[2,1-b][1,3]thiazin-1-ium

• Molecular Formula: C20H23N2O2S+
• Molecular Weight: 355.5 g/mol
• IUPAC Name: 1-(4-ethoxyphenyl)-3-phenyl-2,5,6,7-tetrahydroimidazo[2,1-b][1,3]thiazin-4-ium-3-ol
• InChI: InChI=1S/C20H23N2O2S/c1-2-24-18-11-9-17(10-12-18)21-15-20(23,16-7-4-3-5-8-16)22-13-6-14-25-19(21)22/h3-5,7-12,23H,2,6,13-15H2,1H3/q+1
• InChI Key: BIUHXHVHWYWBSV-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)N2CC([N+]3=C2SCCC3)(C4=CC=CC=C4)O

Description

1-(4-ethoxyphenyl)-3-hydroxy-3-phenyl-2,3,6,7-tetrahydro-5H-imidazo[2,1-b][1,3]thiazin-1-ium is a heterocyclic compound that belongs to the class of imidazo[2,1-b][1,3]thiazines.

Preparation Methods

The synthesis of 1-(4-ethoxyphenyl)-3-hydroxy-3-phenyl-2,3,6,7-tetrahydro-5H-imidazo[2,1-b][1,3]thiazin-1-ium typically involves the cyclization of appropriate precursors under specific conditions. One common method involves the reaction of 4-ethoxybenzaldehyde with phenylhydrazine to form the corresponding hydrazone, which is then cyclized with thiourea under acidic conditions to yield the desired imidazo[2,1-b][1,3]thiazine derivative . Industrial production methods may involve optimization of reaction conditions to improve yield and purity, such as using catalysts or varying temperature and pressure .

Chemical Reactions Analysis

1-(4-ethoxyphenyl)-3-hydroxy-3-phenyl-2,3,6,7-tetrahydro-5H-imidazo[2,1-b][1,3]thiazin-1-ium undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using common oxidizing agents like potassium permanganate or hydrogen peroxide, leading to the formation of corresponding sulfoxides or sulfones.

Reduction: Reduction reactions can be carried out using reducing agents such as sodium borohydride or lithium aluminum hydride, resulting in the formation of reduced derivatives.

Substitution: The compound can undergo nucleophilic substitution reactions, where the ethoxy group can be replaced by other nucleophiles under appropriate conditions.

Scientific Research Applications

1-(4-ethoxyphenyl)-3-hydroxy-3-phenyl-2,3,6,7-tetrahydro-5H-imidazo[2,1-b][1,3]thiazin-1-ium has several scientific research applications:

Chemistry: It is used as a building block for the synthesis of more complex heterocyclic compounds.

Biology: The compound exhibits various biological activities, including antibacterial, antifungal, and anticancer properties.

Industry: The compound can be used in the development of new materials with specific properties, such as electroluminescent materials for OLED devices.

Mechanism of Action

The mechanism of action of 1-(4-ethoxyphenyl)-3-hydroxy-3-phenyl-2,3,6,7-tetrahydro-5H-imidazo[2,1-b][1,3]thiazin-1-ium involves its interaction with specific molecular targets and pathways. The compound may inhibit certain enzymes or receptors, leading to its observed biological effects . For example, it may act as an inhibitor of bacterial enzymes, thereby exhibiting antibacterial activity .

Comparison with Similar Compounds

Similar compounds to 1-(4-ethoxyphenyl)-3-hydroxy-3-phenyl-2,3,6,7-tetrahydro-5H-imidazo[2,1-b][1,3]thiazin-1-ium include other imidazo[2,1-b][1,3]thiazine derivatives, such as:

• 6,8-diphenyl-2H,3H,4H-pyrimido[2,1-b][1,3]thiazin-5-ium bromide
• 1,2-diphenyl-6,7-dihydro-5H-imidazo[2,1-b][1,3]thiazin-1-ium bromide
• 5-(4-methoxyphenyl)-7-phenyl-2H,3H,7H-imidazo[2,1-b][1,3]thiazol-4-ium bromide

These compounds share similar structural features but may exhibit different biological activities and properties, highlighting the uniqueness of this compound .